Cas no 392294-96-1 (N-[5-({[(2,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide)

• Product Name: N-[5-({[(2,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide
• CAS No: 392294-96-1
• MF: C₁₇H₁₆N₄O₂S₃
• MW: 404.529539108276
• CID: 5878184
• PubChem ID: 4461883
• Update Time: 2025-10-29

N-[5-({[(2,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, N-[5-[[2-[(2,5-dimethylphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
• 392294-96-1
• N-[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide
• SR-01000005976
• AKOS024576841
• F0417-0518
• SR-01000005976-1
• N-[5-({[(2,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide
• N-(5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)thiophene-2-carboxamide

• Inchi： 1S/C17H16N4O2S3/c1-10-5-6-11(2)12(8-10)18-14(22)9-25-17-21-20-16(26-17)19-15(23)13-4-3-7-24-13/h3-8H,9H2,1-2H3,(H,18,22)(H,19,20,23)
• InChI Key： LTJGIKZDERUVLR-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(SCC(NC3=CC(C)=CC=C3C)=O)S2)=O)SC=CC=1

Computed Properties

• Exact Mass: 404.04353929g/mol
• Monoisotopic Mass: 404.04353929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 6.73±0.50(Predicted)

Additional information on N-[5-({[(2,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide

Professional Introduction to N-[5-({[(2,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide (CAS No. 392294-96-1)

N-[5-({[(2,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 392294-96-1, represents a convergence of multiple advanced chemical motifs, including thiadiazole, thiophene, and carbamoyl functionalities. The structural complexity of this molecule not only underscores its potential as a pharmacological agent but also highlights its significance in the development of novel therapeutic strategies.

The thiadiazole core is a well-documented scaffold in medicinal chemistry, known for its broad spectrum of biological activities. Thiadiazoles are particularly recognized for their antimicrobial, anti-inflammatory, and anticancer properties. In the case of N-[5-({[(2,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide, the incorporation of a methylsulfanyl group at the 5-position of the thiadiazole ring introduces additional electronic and steric effects that can modulate the compound's biological interactions. This modification is particularly intriguing as it may enhance binding affinity to target proteins or enzymes.

The presence of a thiophene moiety in the molecule further enriches its structural diversity. Thiophenes are heterocyclic compounds that have been extensively studied for their role in various pharmacological applications. They are known to exhibit properties such as antioxidant and anti-inflammatory effects. The linkage between the thiadiazole and thiophene units in this compound suggests a potential synergistic effect between these two scaffolds, which could be exploited for developing more effective therapeutic agents.

The carbamoyl group at the 2-position of the thiophene ring adds another layer of functionality to the molecule. Carbamoyl groups are often involved in hydrogen bonding interactions and can play a crucial role in determining the compound's solubility and bioavailability. Additionally, they can serve as pharmacophores that interact with biological targets such as enzymes and receptors. The specific arrangement of atoms around the carbamoyl group in this compound may influence its pharmacokinetic properties and overall efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in understanding how structural features like those present in N-[5-({[(2,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide contribute to their biological behavior. For instance, studies using molecular dynamics simulations have shown that the methylsulfanyl group can influence the conformational flexibility of the thiadiazole ring, potentially affecting its ability to interact with biological targets.

In addition to computational studies, experimental investigations have also provided valuable insights into the pharmacological potential of this compound. Initial screening assays have indicated that N-[5-({[(2,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide exhibits promising activity against certain cancer cell lines. This preliminary evidence suggests that further exploration of this compound may lead to the discovery of novel chemotherapeutic agents. Moreover, its unique structural features make it an attractive candidate for derivative design aimed at optimizing potency and selectivity.

The synthesis of N-[5-({[(2,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to facilitate key transformations. These methods not only improve efficiency but also allow for greater control over stereochemistry, which is critical for biological activity.

As research in pharmaceutical chemistry continues to evolve, compounds like N-[5-({[(2,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide are expected to play a pivotal role in discovering new treatments for various diseases. The combination of structural complexity and demonstrated biological activity makes this molecule a compelling subject for further investigation. Future studies may focus on elucidating its mechanism of action and exploring its potential in preclinical models.

The development of novel pharmaceuticals is a multidisciplinary endeavor that requires collaboration across various fields including chemistry, biology, and medicine. N-[5-{( [{(2,dimethylphenyl)carbamoyl]methyl)sulfanyl}-1,3,4-thiadiazol]-2 - yl]thiophene - 2 - carboxamide (CAS No. 392294 - 96 - 1) exemplifies how interdisciplinary research can lead to innovative therapeutic solutions. By leveraging cutting-edge technologies and innovative synthetic strategies, scientists are paving the way for next-generation drugs that address unmet medical needs.